Cas no 866565-23-3 (Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]-)
Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]-
-
- Inchi: 1S/C29H31N3O2/c1-18(2)24-26(20-12-7-5-8-13-20)33-28(31-24)22-16-11-17-23(30-22)29-32-25(19(3)4)27(34-29)21-14-9-6-10-15-21/h5-19,24-27H,1-4H3/t24-,25-,26+,27+/m0/s1
- InChI Key: SIYXZUWNTFFFEW-GWMMUDDPSA-N
- SMILES: C1(C2=N[C@@H](C(C)C)[C@@H](C3=CC=CC=C3)O2)=NC(C2=N[C@@H](C(C)C)[C@@H](C3=CC=CC=C3)O2)=CC=C1
Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj1937-100mg |
Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- |
866565-23-3 | 97% | 100mg |
¥0.0 | 2024-07-19 |
Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]-
Comprehensive Overview of Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- (CAS No. 866565-23-3)
Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- (CAS No. 866565-23-3) is a highly specialized organic compound that has garnered significant attention in the fields of asymmetric catalysis and pharmaceutical intermediates. This compound, characterized by its unique chiral oxazoline moieties, is widely utilized in the synthesis of enantiomerically pure substances, a critical requirement in modern drug development and fine chemical production.
The structural complexity of Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- makes it an invaluable tool for researchers focusing on stereoselective reactions. Its rigid pyridine backbone and chiral auxiliaries enable precise control over reaction pathways, which is essential for producing compounds with high optical purity. This attribute aligns with the growing demand for green chemistry and sustainable synthesis methods, as it minimizes waste and improves efficiency.
In recent years, the compound has been explored for its potential in catalysis for C-C bond formation, a hot topic in organic chemistry. Researchers are particularly interested in its ability to facilitate cross-coupling reactions under mild conditions, reducing energy consumption and enhancing yield. This aligns with the broader industry shift toward energy-efficient processes and atom economy, which are frequently searched topics in academic and industrial circles.
Another area of interest is the application of Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- in the development of novel ligands for transition metal catalysis. Its bidentate coordination capability makes it a promising candidate for designing catalysts used in asymmetric hydrogenation and olefin polymerization. These applications are highly relevant to the pharmaceutical and materials science sectors, where precision and efficiency are paramount.
The compound's stereochemical stability and thermal resilience further enhance its utility in high-temperature reactions, a feature that is increasingly sought after in industrial-scale synthesis. This has led to a surge in research publications and patents referencing CAS No. 866565-23-3, particularly in the context of high-performance catalysts and specialty chemicals.
From an analytical perspective, Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- is often characterized using advanced techniques such as NMR spectroscopy, X-ray crystallography, and HPLC chiral separation. These methods are critical for verifying its enantiomeric excess and ensuring compliance with regulatory standards, a common concern among quality control professionals.
In summary, Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- (CAS No. 866565-23-3) represents a cutting-edge solution for challenges in asymmetric synthesis and catalyst design. Its versatility and performance make it a subject of ongoing research, with potential breakthroughs anticipated in drug discovery, material science, and sustainable chemistry.
866565-23-3 (Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)